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Introduction

Hdac-IN-73, also identified as compound P-503, is a histone deacetylase (HDAC) inhibitor with
potent activity against HDAC1 and HDACSG.[1][2][3][4] In vitro studies have demonstrated its
ability to inhibit cancer cell proliferation, induce apoptosis, and cause cell cycle arrest at the
G2/M phase.[1] This document provides detailed application notes and protocols for the in vivo
administration of Hdac-IN-73, based on available preclinical data. It is intended for
researchers, scientists, and drug development professionals.

Histone deacetylases are a class of enzymes that play a crucial role in the epigenetic
regulation of gene expression by removing acetyl groups from lysine residues on histones and
other proteins. The inhibition of HDACs can lead to the re-expression of tumor suppressor
genes, making them a target for cancer therapy. Hdac-IN-73 has shown significant antitumor
activity in a preclinical xenograft model, highlighting its therapeutic potential.[1] However, it is
important to note that toxicity has been observed at the tested dosage, necessitating careful
dose-response studies and safety monitoring.[1][5]
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Data Presentation

. hibi .

Target IC50 (pM) Cell Line IC50 (pM)
HDAC1 0.17 HCT116 0.24
HDACG6 0.49

Data sourced from MedChemExpress.[1]

In Vivo Efficacy in HCT116 Xenograft Model

Parameter Value

Animal Model Female BALB/c nude mice (6 weeks old)
Tumor Model HCT116 xenograft

Dose 5 mg/kg

Administration Route Intraperitoneal (i.p.)

Dosing Frequency Every 2 days

Treatment Duration 26 days

Tumor Growth Inhibition (TGI) 74.6%

o Significant body weight loss; 2 deaths reported
Observed Toxicity during the stud
uring the study.

Data sourced from MedChemExpress.[1][5]

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

